Cas no 1414805-09-6 (5-(Difluoromethyl)-2-methoxy-3-nitropyridine)

• Product Name: 5-(Difluoromethyl)-2-methoxy-3-nitropyridine
• CAS No: 1414805-09-6
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4847823
• Update Time: 2025-06-11

5-(Difluoromethyl)-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-2-methoxy-3-nitropyridine
• 5-(Difluoromethyl)-2-methoxy-3-nitropyridine

• Inchi： 1S/C7H6F2N2O3/c1-14-7-5(11(12)13)2-4(3-10-7)6(8)9/h2-3,6H,1H3
• InChI Key： LJPYXFFVCUFNQI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 1.6
• Topological Polar Surface Area: 67.9

Additional information on 5-(Difluoromethyl)-2-methoxy-3-nitropyridine

Introduction to 5-(Difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1414805-09-6)

5-(Difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1414805-09-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a methoxy substituent, and a nitro group attached to a pyridine ring. These functionalities contribute to its potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The chemical structure of 5-(Difluoromethyl)-2-methoxy-3-nitropyridine can be represented as follows: C₈H₆F₂N₂O₃. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The methoxy substituent enhances the lipophilicity of the compound, while the nitro group provides additional reactivity and potential for further chemical modifications.

In recent years, 5-(Difluoromethyl)-2-methoxy-3-nitropyridine has been extensively studied for its potential as a building block in the synthesis of pharmaceuticals. One notable application is in the development of inhibitors for specific enzymes and receptors. For instance, researchers have explored its use in the design of inhibitors for kinases, which are key targets in cancer therapy. The difluoromethyl group has been shown to improve the potency and selectivity of these inhibitors, making them more effective in targeting specific pathways involved in disease progression.

Beyond its role as an inhibitor, 5-(Difluoromethyl)-2-methoxy-3-nitropyridine has also been investigated for its potential as an intermediate in the synthesis of agrochemicals. The unique combination of functional groups makes it an attractive candidate for developing compounds with enhanced efficacy and reduced environmental impact. Studies have demonstrated that derivatives of this compound exhibit improved stability and activity against various pests and pathogens, making them valuable candidates for further development.

The synthesis of 5-(Difluoromethyl)-2-methoxy-3-nitropyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the nitration of 2-methoxypyridine followed by introduction of the difluoromethyl group through various methodologies such as nucleophilic substitution or radical reactions. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic methods, which are increasingly being adopted in both academic and industrial settings.

In terms of safety and handling, it is important to note that while 5-(Difluoromethyl)-2-methoxy-3-nitropyridine is not classified as a hazardous or controlled substance, proper precautions should always be taken when handling any chemical compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods to minimize exposure risks.

The future prospects for 5-(Difluoromethyl)-2-methoxy-3-nitropyridine are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent studies have explored its use in the development of fluorescent probes for imaging applications, leveraging the unique electronic properties conferred by the difluoromethyl group. Additionally, there is growing interest in using this compound as a scaffold for designing novel materials with tunable optical and electronic properties.

In conclusion, 5-(Difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1414805-09-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive candidate for developing new pharmaceuticals, agrochemicals, and materials. As research in this area continues to advance, it is likely that we will see even more innovative applications emerge from this versatile molecule.